Cas no 426-65-3 (Ethyl pentafluoropropionate)

• Product Name: Ethyl pentafluoropropionate
• CAS No: 426-65-3
• Molecular Formula: C₅H₅F₅O₂
• Molecular Weight: 192.0840
• MDL: MFCD00000431
• CID: 37346
• PubChem ID: 24857499

Ethyl pentafluoropropionate Properties

Names and Identifiers

• ethyl pentafluoropropionate
• ethyl 2,2,3,3,3-pentafluoropropanoate
• Ethyl pentafluoropropanoate
• Pentafluoropropionic Acid Ethyl Ester
• Ethyl perfluoropropionate
• ethylpentafluoropropionate
• Propanoic acid, pentafluoro-, ethyl ester
• Propanoic acid, 2,2,3,3,3-pentafluoro-, ethyl ester
• 2,2,3,3,3-Pentafluoro-propionic acid ethyl ester
• PubChem12575
• Ethyl pentafluoropentanoate
• ETHYLPENTAFLUOROpropanoate
• KSC235S5J
• DBOFMRQAMAZKQY-UHFFFAOYSA-
• CT
• Ethyl pentafluoropropionate,98%
• FT-0626226
• C5H5F5O2
• AMY6817
• P1123
• AS-48928
• Ethyl 2,2,3,3,3-pentafluoropropionate
• 2,2,3,3,3-pentafluoropropionic acid ethyl ester
• AKOS005063332
• EINECS 207-043-6
• 426-65-3
• J-521355
• NS00019085
• Ethyl 2,2,3,3,3-pentafluoropropanoate #
• A13235
• Ethyl pentafluoropropionate, 98%
• EN300-49204
• InChI=1/C5H5F5O2/c1-2-12-3(11)4(6,7)5(8,9)10/h2H2,1H3
• MFCD00000431
• SCHEMBL196352
• DTXSID2059980
• FD2075
• DB-001377

• MDL： MFCD00000431
• InChIKey： DBOFMRQAMAZKQY-UHFFFAOYSA-N
• Inchi： 1S/C5H5F5O2/c1-2-12-3(11)4(6,7)5(8,9)10/h2H2,1H3
• SMILES： FC(C(=O)OC([H])([H])C([H])([H])[H])(C(F)(F)F)F
• BRN： 1779789

Computed Properties

• Exact Mass: 192.02100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 192.021
• Heavy Atom Count: 12
• Complexity: 173
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• LogP: 1.74710
• PSA: 26.30000
• Refractive Index: n20/D 1.301(lit.)
• Boiling Point: 76°C
• Melting Point: 75.5°C
• Flash Point: Fahrenheit: 35.6 ° f
  Celsius: 2 ° c
  
• Color/Form: Not available
• Solubility: Not available
• Density: 1.299 g/mL at 25 °C(lit.)

Ethyl pentafluoropropionate Security Information

• Symbol:
• WGK Germany：3
• Safety Term：3
• Safety Instruction： S16-S26-S33-S36
• Packing Group：II
• Risk Phrases：R11; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：UN 3272 3/PG 2
• Hazard Statement： H225,H315,H319,H335
• Warning Statement： P210,P261,P305+P351+P338
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 11-36/37/38
• Signal Word：Danger
• TSCA：T
• HazardClass：3

Ethyl pentafluoropropionate Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters